[1-(1,5-Dimethylpyrazole-4-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone

• IUPAC Name: [1-(1,5-dimethylpyrazole-4-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H26N4O2/c1-13-15(12-18-19(13)2)17(23)21-10-6-14(7-11-21)16(22)20-8-4-3-5-9-20/h12,14H,3-11H2,1-2H3
• InChI Key: UNJFZBAABPEOIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C(=O)N2CCC(CC2)C(=O)N3CCCCC3
• Molecular Formula: C17H26N4O2
• Molecular Weight: 318.4 g/mol

Description

[1-(1,5-Dimethylpyrazole-4-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPP is a piperidine derivative, and its structure consists of two piperidine rings linked by a pyrazole carbonyl group.

Mechanism of Action

The mechanism of action of [1-(1,5-Dimethylpyrazole-4-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone is not well understood, but it is believed to act as an electron acceptor due to its unique electronic properties. It has been shown to have a high electron affinity, which makes it an excellent candidate for use in organic semiconductors and photovoltaics.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects, but it has been shown to have low toxicity and is considered safe for use in laboratory experiments. It does not have any known drug side effects, making it an excellent candidate for use in scientific research.

Advantages and Limitations for Lab Experiments

[1-(1,5-Dimethylpyrazole-4-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone has several advantages for use in laboratory experiments. It is easy to synthesize, has low toxicity, and is considered safe for use. However, one of the limitations of this compound is that it is relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of [1-(1,5-Dimethylpyrazole-4-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone in scientific research. One potential application is in the development of flexible electronic devices, where organic semiconductors are used. This compound has shown excellent electron-accepting properties, which make it an excellent candidate for use in this field. Another potential application is in the development of photovoltaics, where this compound can be used as an electron acceptor in organic solar cells. Additionally, this compound can be used as a building block for the synthesis of other organic semiconductors, which can have potential applications in various fields.

Synthesis Methods

[1-(1,5-Dimethylpyrazole-4-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone can be synthesized using a multi-step process that involves the reaction of 1,5-dimethylpyrazole-4-carboxylic acid with piperidine and subsequent reaction with 1,1'-carbonyldiimidazole. The final product is obtained after purification by column chromatography.

Scientific Research Applications

[1-(1,5-Dimethylpyrazole-4-carbonyl)piperidin-4-yl]-piperidin-1-ylmethanone has been extensively studied for its potential application in the field of organic electronics due to its unique electronic properties. It has been used as a building block for the synthesis of organic semiconductors, which have shown promising results in the development of flexible electronic devices. This compound has also been studied for its potential use in the field of photovoltaics, where it has shown excellent electron-accepting properties.